Cas no 887578-90-7 (1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-)

• Product Name: 1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-
• CAS No: 887578-90-7
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 713205
• PubChem ID: 24729310
• Update Time: 2025-04-19

1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-
• 4-bromo-7-methyl-2H-indazole-3-carboxylic acid
• 4-BROMO-7-METHYL-3-(1H)INDAZOLECARBOXYLIC ACID
• 4-Bromo-7-methyl-3-indazolecarboxylic acid
• DTXSID40646688
• 4-BROMO-7-METHYL-1H-INDAZOLE-3-CARBOXYLIC ACID
• 4-BROMO-7-METHYL-1H-INDAZOLE-3-CARBOXYLICACID
• AKOS015961584
• 887578-90-7
• AB31311

• Inchi： 1S/C9H7BrN2O2/c1-4-2-3-5(10)6-7(4)11-12-8(6)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： UVWVWDCEUFZFEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2C1=C(C(=O)O)NN=2

Computed Properties

• Exact Mass: 253.96900
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 2.33200